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Compound of Interest

Compound Name: Acetic propionic anhydride

L  Get Quote

Cat. No.: B086301

A compilation of the key physical and chemical properties of acetic propionic anhydride is

presented below. These values have been aggregated from various chemical databases and

literature sources.

Property Value Reference
Boiling Point 154.1°C at 760 mmHg [1][2]
153.5°C [3]

Molecular Formula CsHsOs [4][5]
Molecular Weight 116.12 g/mol [31[6]
Density 1.039 g/cm3 [11[2]
1.0367 g/cm3 at 17°C [3]

Flash Point 63.5°C [1112]
Refractive Index 1.399 [1]12]

Vapor Pressure

3.23 mmHg at 25°C

[1](2]

Storage Temperature

2-8°C under an inert

atmosphere

[1]

CAS Number

13080-96-1

[11[5]
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Experimental Protocols

While a specific experimental protocol for the determination of the boiling point of acetic
propionic anhydride is not explicitly detailed in the surveyed literature, the boiling point is a
fundamental property determined during the purification of the compound by distillation
following its synthesis. Below are representative protocols for the synthesis of mixed
anhydrides, which would be immediately followed by distillation to isolate the pure product and
confirm its boiling point.

Protocol 1: Synthesis via Acyl Chloride and Carboxylic
Acid

This method involves the reaction of a carboxylic acid with an acyl chloride to form the mixed
anhydride.

Materials:

e Propanoic acid

o Acetyl chloride

e Anhydrous ether (as solvent)

o Pyridine (as a base to neutralize HCI byproduct)
« Distillation apparatus

e Round-bottom flask

e Dropping funnel

o Magnetic stirrer and stir bar

* Ice bath

Procedure:
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 In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar, a dropping
funnel, and a nitrogen inlet, dissolve propanoic acid in anhydrous ether under a nitrogen
atmosphere.

e Cool the flask in an ice bath to 0-5°C.

» Slowly add an equimolar amount of acetyl chloride to the stirred solution from the dropping
funnel.[4]

 After the addition of acetyl chloride, add an equimolar amount of pyridine dropwise to the
reaction mixture to neutralize the hydrogen chloride formed.

 Allow the reaction mixture to stir at room temperature for 2-4 hours.
e The pyridinium hydrochloride precipitate is removed by filtration.

o The filtrate, containing the crude acetic propionic anhydride, is then subjected to fractional
distillation.

o Collect the fraction that distills at 153-155°C at atmospheric pressure (760 mmHg). This
fraction corresponds to pure acetic propionic anhydride.[1][3]

Protocol 2: Synthesis via Reactive Distillation

A common industrial method for producing anhydrides involves the reaction of a carboxylic acid
with an existing anhydride, driving the reaction by removing the more volatile acidic byproduct
through distillation.

Materials:

Acetic anhydride

Propionic acid

Reactive distillation column

Reboiler and condenser
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 Acidic catalyst (optional, e.g., mineral acid)
Procedure:

o Charge the reboiler of a reactive distillation column with a mixture of acetic anhydride and
propionic acid.[7] The molar ratio can be varied to optimize the yield.[7]

o Heat the mixture to initiate the reaction and distillation. The reaction between acetic
anhydride and propionic acid forms acetic propionic anhydride and acetic acid.

e The more volatile acetic acid is continuously removed from the top of the column, which
shifts the equilibrium towards the formation of the mixed anhydride.[7]

e The less volatile acetic propionic anhydride and any unreacted starting materials are
retained in the lower section of the column and the reboiler.

 After the reaction is complete, the crude product in the reboiler is purified by fractional
distillation under atmospheric or reduced pressure.

e The fraction corresponding to acetic propionic anhydride is collected at its characteristic
boiling point.

Visualizations

The following diagrams illustrate the chemical synthesis and a key reaction of acetic propionic
anhydride, as well as a generalized workflow for its synthesis and purification.
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Caption: Synthesis of Acetic Propionic Anhydride.
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Caption: Hydrolysis of Acetic Propionic Anhydride.[4]
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Caption: Synthesis and Purification Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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